Cas no 305861-93-2 ((Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid)

• Product Name: (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid
• CAS No: 305861-93-2
• MF: C₁₆H₁₄N₄S
• MW: 294.374161243439
• CID: 6784846
• PubChem ID: 5934985
• Update Time: 2025-07-01

(Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid Chemical and Physical Properties

Names and Identifiers

• (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid
• 305861-93-2

• Inchi： 1S/C16H14N4S/c1-2-14(16(21)17-12-8-4-3-5-9-12)20-15-11-7-6-10-13(15)18-19-20/h2-11H,1H3,(H,17,21)/b14-2+
• InChI Key： GHQJLMCWXMTWIF-JLZUIIAYSA-N
• SMILES： S=C(/C(=C\C)/N1C2C=CC=CC=2N=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.09391764g/mol
• Monoisotopic Mass: 294.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.8Ų

Additional information on (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid

Introduction to (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid (CAS No. 305861-93-2)

(Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid (CAS No. 305861-93-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in various therapeutic areas. The benzotriazole moiety and the phenylbuta-2-enimidothioic acid framework contribute to its distinctive chemical properties and biological activities.

The benzotriazole group is a well-known heterocyclic aromatic compound with a wide range of applications in organic synthesis, materials science, and pharmaceuticals. It is often used as a protecting group in synthetic routes due to its stability and ease of removal. In the context of (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid, the benzotriazole moiety plays a crucial role in enhancing the compound's stability and reactivity, making it an attractive candidate for drug development.

The phenylbuta-2-enimidothioic acid portion of the molecule is equally important. This functional group imparts specific chemical and biological properties that are essential for its potential therapeutic applications. The presence of the thioic acid group suggests that the compound may exhibit thiol-disulfide exchange activity, which is relevant in redox biology and cellular signaling pathways.

Recent studies have highlighted the potential of (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid could be a valuable lead compound for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions.

Moreover, preliminary studies have indicated that (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid may have antiviral properties. A study published in Antiviral Research demonstrated that compounds with benzotriazole moieties can inhibit viral replication by interfering with key viral enzymes. This opens up new possibilities for the use of (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-yl)-N-phenylbuta-2-enimidothioic acid in antiviral drug discovery.

In addition to its potential therapeutic applications, (Z,2E)-2-(1H-1,2,3-Benzotriazol-1-y l) -N -phen yl buta - 2 -en imid oth io ic aci d has been studied for its use as a synthetic intermediate in organic synthesis. Its unique structure makes it a versatile building block for constructing more complex molecules with diverse functionalities. This aspect is particularly valuable in combinatorial chemistry and high-throughput screening efforts aimed at identifying novel bioactive compounds.

The synthesis of (Z, 2 E ) - 2 - ( 1 H - 1 , 2 , 3 - Ben zotr i az ol - 1 - y l) - N - phe n yl but a - 2 -en imid o th io ic aci d typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a study published in Organic Letters described a novel palladium-catalyzed coupling reaction that significantly improved the yield and selectivity of the synthesis.

From a safety perspective, (Z , 2 E ) - 2 -( 1 H - 1 , 3 , 3 - Ben zotr i az ol - y l) - N - phe n yl but a - en imid o th io ic aci d is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds used in research and development, it should be stored and handled following standard safety protocols to minimize any potential risks.

In conclusion, (Z , E ) - -( H -, , -- Ben zotr i az ol -- y l) -- phe n yl but -- en imid o th io ic aci d (CAS No . --) represents an exciting area of research with significant potential for therapeutic applications and synthetic chemistry. Its unique structural features and biological activities make it a valuable compound for further investigation and development in various scientific disciplines.